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Flavonols
Flavonols are a subclass of flavonoids, widely recognized for their antioxidant properties and diverse health benefits. Structurally, they belong to the class of polyphenolic compounds characterized by a 15-carbon backbone consisting of two aromatic rings (C ring and D ring) connected by three carbon atoms that form a heterocyclic ring system known as C2-C3 fusion. Flavonols are primarily found in plants such as apples, onions, grapes, berries, and tea. They play crucial roles in plant defense mechanisms against environmental stressors and exhibit potential anti-inflammatory effects when consumed.
In the food industry, flavonols can be used as natural colorants due to their ability to form red, yellow, or orange pigments. Additionally, they are employed in dietary supplements and functional foods to enhance antioxidant content and promote cardiovascular health. Research suggests that regular consumption of foods rich in flavonols may contribute to reducing the risk of chronic diseases such as cancer, diabetes, and neurodegenerative disorders.
In vitro studies have demonstrated the potential of flavonols in inhibiting oxidative stress, inflammation, and cellular damage. Their diverse biological activities make them valuable tools for developing novel health-promoting products targeting specific physiological benefits.
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Tetramethylammonium Chloride: A Critical Review of its Applications in Chemical BiopharmaceuticalsTetramethylammonium Chloride: A Critical Review of its Applications in Chemical Biopharmaceuticals Tetramethylammonium chloride (TMACl), a quaternary ammonium salt with the chemical formula (CH 3 ) 4 NCl, has evolved from a simple phase-transfer catalyst to a multifaceted tool in biopharmaceutical research and manufacturing. This crystalline compound exhibits high water solubility, thermal...
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Critical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical FormulationsCritical Evaluation of Calcium Stearate as an Excipient in Pharmaceutical Formulations Calcium stearate is a widely used excipient in the pharmaceutical industry, primarily known for its role as a lubricant and anti-tacking agent in various solid dosage forms such as tablets, capsules, and granules. It is a calcium salt of stearic acid, which makes it a versatile and cost-effective solution for...
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Tetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical ApplicationsTetrabutylammonium Fluoride: A Catalyst for Chemical Synthesis and Biopharmaceutical Applications Introduction Tetrabutylammonium fluoride (TBAF), a quaternary ammonium salt with the chemical formula (C₄H₉)₄N⁺F⁻, has emerged as a transformative reagent in modern chemistry and pharmaceutical research. Originally developed as a source of "naked" fluoride ions in aprotic solvents, TBAF transcends its...
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N,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical SynthesisN,O-Bis(trimethylsilyl)acetamide: A Novel Catalyst in Chemical Synthesis N,O-Bis(trimethylsilyl)acetamide (BSA) has emerged as a transformative silylating agent and catalyst in modern synthetic chemistry. Characterized by the molecular formula C 8 H 21 NOSi 2 , this thermally stable liquid facilitates critical reactions through silicon-oxygen and silicon-nitrogen bond formation. Beyond its...
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A Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic ApplicationsA Review of Scopolamine Hydrobromide: Synthesis, Pharmacology and Therapeutic Applications Scopolamine hydrobromide, a belladonna alkaloid derived primarily from plants of the Solanaceae family, represents a cornerstone in clinical therapeutics due to its potent anticholinergic properties. This crystalline compound (chemical formula C 17 H 21 NO 4 ·HBr·3H 2 O) competitively antagonizes muscarinic...
